2-(6-Hydroxyhexyl)-3-oxocyclopentane-1-carbonitrile

• CAS No.: 53082-24-9
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-(6-hydroxyhexyl)-3-oxocyclopentane-1-carbonitrile
• InChI: InChI=1S/C12H19NO2/c13-9-10-6-7-12(15)11(10)5-3-1-2-4-8-14/h10-11,14H,1-8H2
• InChI Key: GYMSYKZTGSJZGX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(C1C#N)CCCCCCO

Description

2-(6-Hydroxyhexyl)-3-oxocyclopentane-1-carbonitrile is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(6-hydroxyhexyl)-2-cyclopenten-1-one (10.5 g., 0.058 mole), acetone cyanohydrin (5.6 g., 0.065 mole), 6% aqueous sodium carbonate (5.2 ml.) and methanol (35 ml.) was stirred and heated under reflux for 4 hours. Methanol was removed in vacuo, water (70 ml.) was added and the mixture was extracted with diethyl ether and dried over magnesium sulphate. The solvent was removed by evaporation and the residue was distilled under reduced pressure to give 2-(6-hydroxyhexyl)-3-oxocyclopentanecarbonitrile (8.8 g., 73%), b.p. 135°-178°C./0.15 mm.Hg, nD25 1.4812.